Cas no 1341652-63-8 (3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid
• CAS No: 1341652-63-8
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• CID: 6214995
• PubChem ID: 63069474
• Update Time: 2025-10-25

3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0345615
• 1341652-63-8
• 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid
• EN300-714504
• AKOS012369353
• 3-[ethyl(propyl)amino]-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C9H16F3NO2/c1-3-5-13(4-2)7(6-8(14)15)9(10,11)12/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： PSBKIGOZRCEFBN-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)N(CC)CCC)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid

Professional Introduction to 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic Acid (CAS No. 1341652-63-8)

3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid, with the CAS number 1341652-63-8, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid consists of a trifluoromethyl-substituted butanoic acid backbone, with an ethyl(propyl)amino group attached to the third carbon atom. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This structural motif has been extensively studied for its potential to interact with biological targets, thereby modulating various physiological processes.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid exemplifies this trend, as it has been investigated for its role in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. Preliminary studies suggest that this compound may serve as a lead structure for developing novel antiviral and anti-inflammatory agents.

The synthesis of 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as fluorination techniques and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The use of specialized reagents and catalysts further optimizes the synthetic route, making it feasible for large-scale production.

One of the most compelling aspects of 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid is its potential application in drug discovery. Fluorinated carboxylic acids are known to exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. This makes them attractive for designing drugs that require efficient absorption and distribution within the body. Additionally, the trifluoromethyl group can influence the electronic properties of the molecule, enhancing its interaction with biological targets such as enzymes and receptors.

The chemical properties of 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid also make it a useful intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced therapeutic potential. For instance, modifications to the amino group or the carboxylic acid moiety can lead to compounds with improved binding affinity or selectivity for specific biological targets.

In academic research, 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid has been used as a model compound to study the effects of fluorination on molecular behavior. Studies have demonstrated that fluorine atoms can significantly alter the pharmacological properties of a molecule by influencing its electronic distribution and hydrophobicity. These insights have been instrumental in guiding the design of new drugs with optimized pharmacokinetic profiles.

The industrial significance of 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid extends beyond academic research. Pharmaceutical companies are increasingly incorporating fluorinated compounds into their drug development pipelines due to their proven efficacy and safety profiles. The compound’s versatility makes it a valuable building block for synthesizing a wide range of therapeutic agents targeting various diseases.

The future prospects for 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid appear promising as ongoing research continues to uncover new applications and derivatives. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid evaluation of large libraries of fluorinated compounds. This will further enhance our understanding of how structural modifications influence biological activity.

In conclusion, 3-(Ethyl(propyl)amino)-4,4,4-trifluorobutanoic acid (CAS No. 1341652-63-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it an attractive candidate for designing novel therapeutic agents. As research progresses,< strong>this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.